Cas no 2166738-58-3 (N-(pyrimidin-2-yl)propanehydrazide)

• Product Name: N-(pyrimidin-2-yl)propanehydrazide
• CAS No: 2166738-58-3
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 5995635
• PubChem ID: 165900810
• Update Time: 2025-05-21

N-(pyrimidin-2-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-2-yl)propanehydrazide
• 2166738-58-3
• EN300-1276076

• Inchi： 1S/C7H10N4O/c1-2-6(12)11(8)7-9-4-3-5-10-7/h3-5H,2,8H2,1H3
• InChI Key： BMUWFWPPXUIXOH-UHFFFAOYSA-N
• SMILES： O=C(CC)N(C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.1Ų

Additional information on N-(pyrimidin-2-yl)propanehydrazide

N-(Pyrimidin-2-yl)Propanehydrazide: A Comprehensive Overview

The compound with CAS No. 2166738-58-3, known as N-(pyrimidin-2-yl)propanehydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyrimidine, a heterocyclic aromatic ring with two nitrogen atoms at positions 1 and 3. The propanehydrazide group attached to the pyrimidine ring introduces unique chemical properties, making it a valuable compound for various applications.

N-(Pyrimidin-2-yl)propanehydrazide has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a building block in the synthesis of bioactive molecules. For instance, studies published in 2023 have demonstrated its ability to act as a precursor for the development of kinase inhibitors, which are crucial in the treatment of cancer and inflammatory diseases. The compound's ability to form hydrogen bonds and its flexibility make it an ideal candidate for molecular docking studies, where it can interact with target proteins in diverse ways.

In addition to its pharmacological applications, N-(pyrimidin-2-yl)propanehydrazide has shown promise in materials science. Researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing applications. The hydrazide group in the molecule provides coordination sites for metal ions, enabling the formation of intricate networks with high surface areas and porosity.

The synthesis of N-(pyrimidin-2-yl)propanehydrazide involves a multi-step process that typically begins with the preparation of pyrimidine derivatives. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and improving yields. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels.

From an environmental perspective, N-(pyrimidin-2-yl)propanehydrazide has been evaluated for its biodegradability and ecological impact. Studies conducted in 2023 indicate that the compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other organic compounds. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, N-(pyrimidin-2-yl)propanehydrazide (CAS No. 2166738-58-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.